Carcinoembryonic antigen-related cell adhesion molecule 5 (666-678)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5 is significant in cancer progression, metastasis, and as a biomarker in various cancers. Beauchemin and Arabzadeh (2013) highlight its roles in melanoma, lung, colorectal, and pancreatic cancers, serving as a clinical biomarker and therapeutic target (Beauchemin & Arabzadeh, 2013).
Impact on Immunity
Gray-Owen and Blumberg (2006) discuss the influence of CEACAM family members, including CEACAM5, on immune responses associated with infection, inflammation, and cancer. CEACAM1, in particular, is emphasized for its regulatory co-receptor function for lymphoid and myeloid cell types (Gray-Owen & Blumberg, 2006).
Physiological and Pathophysiological Roles
Kuespert, Pils, and Hauck (2006) explore the wide range of CEACAMs' roles, from shaping tissue architecture and influencing insulin homeostasis to their involvement as receptors for specific pathogens (Kuespert, Pils, & Hauck, 2006).
CEACAM1 as a Tumor Suppressor
The study by Cruz et al. (2005) shows that CEACAM1 acts as a tumor suppressor, with its expression down-regulated in various malignancies, implying its role as a prognostic factor in hepatocellular carcinoma (Cruz et al., 2005).
Dual Role in Human Malignancies
Calinescu et al. (2018) describe CEACAM1's complex role in inflammation and tumor progression. Initially regarded as a tumor suppressor, it later links to malignancy progression and metastasis (Calinescu et al., 2018).
New Role in Tumor Immunotherapy
Han et al. (2020) review CEACAMs, including CEACAM5, in tumor immunotherapy. They discuss the application in tumor diagnosis, prognosis, and treatment, focusing on clinical studies of CEA-targeted cancer immunotherapies (Han et al., 2020).
Contribution to Colon Tumor Progression
Leung et al. (2006) demonstrate that deletion of CEACAM1 contributes to colon tumor progression in a murine model, indicating its significant role in colon tumorigenesis (Leung et al., 2006).
properties
sequence |
NSIVKSITVSASG |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (666-678) |
Origin of Product |
United States |
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